5-Methyl-2h-1,4-thiazin-3(4h)-one

• IUPAC Name: 5-methyl-4H-1,4-thiazin-3-one
• InChI: InChI=1S/C5H7NOS/c1-4-2-8-3-5(7)6-4/h2H,3H2,1H3,(H,6,7)
• InChI Key: GYYVFGWKPDSNLK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSCC(=O)N1
• Molecular Formula: C5H7NOS
• DSSTOX Substance ID: DTXSID00945043
• Molecular Weight: 129.18 g/mol
• CAS No.: 22390-69-8

Description

5-Methyl-2h-1,4-thiazin-3(4h)-one is a heterocyclic compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is synthesized through a specific method and has been studied for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations for lab experiments. In

Scientific Research Applications

• Antimicrobial Properties : A study by Maheshwari and Goyal (2016) focused on synthesizing derivatives of 2h-benzo[b][1,4]thiazin-3(4h)-one and evaluating their antimicrobial properties. They discovered that certain compounds exhibited potent antimicrobial activity, highlighting the potential of 5-Methyl-2h-1,4-thiazin-3(4h)-one derivatives in combating microbial infections (Maheshwari & Goyal, 2016).

• Protective Effect Against Endotoxin Shock : Research by Yamazaki et al. (1992) synthesized 3-substituted 2-oxo-1,4-thiazines, derived from this compound. Some of these compounds showed a protective effect against endotoxin shock in mice, suggesting potential therapeutic applications (Yamazaki et al., 1992).

• Anticancer Activity : A study conducted in 2019 by Rajender, Narsimha, and Reddy synthesized novel 2h-benzo[b][1,4]thiazin-3(4h)-one derivatives and evaluated their anticancer activities. Some compounds were found to possess broad-spectrum anticancer activity against various cell lines, indicating the potential of these compounds in cancer treatment (Rajender, Narsimha, & Reddy, 2019).

• Biological Evaluation for Antimicrobial and Antioxidant Properties : A study by Chauhan et al. (2018) synthesized thiazine scaffolds with coumarin and evaluated them for antimicrobial, antitubercular, and antioxidant activities. They found significant antimicrobial and antioxidant efficacies in some of the synthesized compounds, further highlighting the versatility of thiazine derivatives (Chauhan, Patel, Patel, & Mistry, 2018).

• Anticonvulsant and Muscle Relaxant Activities : Sharma, Verma, Sharma, and Prajapati (2013) synthesized and evaluated derivatives of 2H-1,4-thiazin-3(4H)-one for anticonvulsant and muscle relaxant activities. Their findings showed promising results, with certain compounds exhibiting significant activities in these areas (Sharma, Verma, Sharma, & Prajapati, 2013).